Cas no 1411762-63-4 ((2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone)

• Product Name: (2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone
• CAS No: 1411762-63-4
• MF: C₉H₁₀F₃N₃OS
• MW: 265.255410671234
• CID: 5150443
• Update Time: 2025-07-24

(2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone
• Methanone, [2-amino-4-(trifluoromethyl)-5-thiazolyl]-1-pyrrolidinyl-

• Inchi： 1S/C9H10F3N3OS/c10-9(11,12)6-5(17-8(13)14-6)7(16)15-3-1-2-4-15/h1-4H2,(H2,13,14)
• InChI Key： XXJREDLQXQEVQF-UHFFFAOYSA-N
• SMILES： C(C1SC(N)=NC=1C(F)(F)F)(N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on (2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone

Introduction to (2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone (CAS No. 1411762-63-4)

(2-Amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1411762-63-4, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the design of novel therapeutic agents.

The molecular structure of this compound features a combination of a thiazole ring and a pyrrolidine moiety, linked by a methanone group. The thiazole ring, characterized by its sulfur and nitrogen atoms, is a well-known pharmacophore in many bioactive molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug development.

The introduction of a trifluoromethyl group at the 4-position of the thiazole ring enhances the lipophilicity and metabolic stability of the molecule. This modification is strategically important in medicinal chemistry, as it can improve the pharmacokinetic properties of drug candidates. Additionally, the pyrrolidine ring contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further investigation.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in antimicrobial, anti-inflammatory, anticancer, and anti-viral applications. The specific arrangement of atoms in (2-amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone may contribute to its unique pharmacological profile, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex drug molecules. By modifying its structure through further chemical transformations, researchers can explore new derivatives with enhanced biological activity or improved pharmacological properties. This flexibility makes it an attractive candidate for synthetic chemists working on developing novel therapeutics.

The synthesis of (2-amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its interaction with various biological targets suggests that it may have therapeutic potential in multiple disease areas. For instance, preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs.

Furthermore, the structural features of this compound make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how it interacts with biological targets at the atomic level. These insights can guide future modifications to optimize its binding affinity and selectivity, ultimately leading to more effective drug candidates.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational methods, researchers can accelerate the process of identifying promising compounds like (2-amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone. These methods allow for rapid screening of large libraries of compounds and can provide valuable insights into their potential biological activity before they are synthesized in the lab.

In conclusion, (2-amino-4-trifluoromethyl-thiazol-5-yl)-pyrrolidin-1-yl-methanone represents a significant advancement in pharmaceutical research. Its unique molecular structure, combined with its promising biological activities, makes it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation drugs.